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Compound of Interest

Compound Name: 18:0 (9,10dibromo) PC

Cat. No.: B15551122

L  Get Quote

Essential Safety and Handling Guide for 18:0

(9,10-dibromo) PC

This guide provides crucial safety and logistical information for the handling and disposal of
18:0 (9,10-dibromo) PC (1,2-di-(9,10-dibromo)stearoyl-sn-glycero-3-phosphocholine). The
following procedures are designed to ensure the safety of laboratory personnel and to maintain

the integrity of the product.

Compound Data

Below is a summary of the key quantitative data for 18:0 (9,10-dibromo) PC.

Property

Value

Molecular Formula

CaaHsaNOsPBra

Formula Weight

1105.73 g/mol

Exact Mass 1101.27 g/mol

Purity >99%

CAS Number 217075-01-9

Storage Temperature -20°C

Stability 1 Year
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Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for 1,2-di-(9,10-dibromo)stearoyl-sn-glycero-3-
phosphocholine states that it is not classified as a hazardous substance or mixture, adherence
to good industrial hygiene and safety practices is essential.[1] The following PPE is
recommended:

o Eye Protection: Use safety glasses or goggles that have been tested and approved under
appropriate government standards such as NIOSH (US) or EN 166 (EU).[1]

o Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile).[1] Gloves must be
inspected before use. Employ the proper glove removal technique to avoid skin contact with
the product.[1]

o Body Protection: Wear a laboratory coat to protect skin and clothing.

» Footwear: Closed-toe shoes should be worn in the laboratory at all times.
Operational Plan: Step-by-Step Guidance

1. Receiving and Storage:

o Upon receipt, inspect the packaging for any signs of damage.

» Store the compound in a glass container with a Teflon-lined closure at -20°C.[2][3]

e This compound is hygroscopic.[4] Before use, allow the container to warm to room
temperature before opening to prevent moisture condensation, which could lead to
hydrolysis.[2]

2. Handling and Use:
e When handling the powdered form, avoid the formation of dust.[1]
e Avoid breathing any vapors, mist, or gas.[1]

o Work in a well-ventilated area, preferably in a fume hood.
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After handling, wash hands thoroughly.[1]

3. Spill Response:

In the event of a spill, sweep up the solid material.[1]

Avoid generating dust during cleanup.

Collect the spilled material and place it in a suitable, closed container for disposal.[1]

Disposal Plan

All waste materials should be disposed of in accordance with local, state, and federal
regulations.

o Waste Classification: As a halogenated organic compound, 18:0 (9,10-dibromo) PC should
be treated as hazardous waste.[1][4]

o Containment: Collect waste material, including any contaminated items (e.g., gloves, wipes),
in a designated and clearly labeled "Halogenated Organic Waste" container.[1][4]

o Disposal Route: Do not dispose of this compound down the drain.[4] Arrange for disposal
through a licensed professional waste disposal service.

Decontamination

» Equipment: Any laboratory equipment that has come into contact with the compound should
be decontaminated. This can be done by washing with an appropriate solvent (e.g.,
chloroform, followed by ethanol and water) in a fume hood.

o Work Surfaces: Clean contaminated work surfaces with a suitable solvent and absorbent
materials. Dispose of all cleaning materials in the halogenated organic waste stream.

Experimental Workflow

The following diagram illustrates the key stages for the safe handling of 18:0 (9,10-dibromo)
PC.
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Caption: Workflow for safe handling of 18:0 (9,10-dibromo) PC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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